Cas no 1804663-79-3 (4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride
• CAS No: 1804663-79-3
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867580
• Update Time: 2025-06-10

4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-4-2(6(10)11)1-13-7(12)3(4)5(9)14/h1,6H
• InChI Key： NWCSHLNNVXNBAV-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C(=C(C=N1)C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride

Research Briefing on 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride (CAS: 1804663-79-3)

The compound 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride (CAS: 1804663-79-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This briefing synthesizes the latest research findings, focusing on its synthesis, reactivity, and potential therapeutic applications.

Recent studies highlight the pivotal role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for the construction of pharmacologically active molecules. Researchers have successfully utilized it in cross-coupling reactions, enabling the rapid assembly of complex molecular architectures with high precision.

In the context of medicinal chemistry, 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride has been employed in the development of kinase inhibitors. A 2023 study demonstrated its efficacy in the synthesis of pyridine-based inhibitors targeting specific oncogenic kinases, showing promising results in preclinical models of cancer. The compound's ability to introduce fluorine atoms into drug candidates is particularly noteworthy, as fluorination often enhances metabolic stability and bioavailability.

Another area of active research involves the compound's application in agrochemicals. Its reactivity with nucleophiles has been exploited to create novel pesticides with improved efficacy and reduced environmental impact. Recent patent filings indicate that derivatives of this compound exhibit potent herbicidal and fungicidal activities, positioning it as a potential game-changer in sustainable agriculture.

From a synthetic chemistry perspective, advancements in the large-scale production of 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride have been reported. Optimized protocols now yield higher purity and better scalability, addressing previous challenges in its industrial application. These improvements are expected to facilitate broader adoption across pharmaceutical and agrochemical industries.

Looking ahead, researchers are exploring the compound's potential in radiopharmaceuticals, leveraging the iodine moiety for labeling applications. Preliminary studies suggest its utility in developing new imaging agents for positron emission tomography (PET), opening new avenues in diagnostic medicine.

In conclusion, 4-Chloro-5-(difluoromethyl)-2-iodopyridine-3-carbonyl chloride (CAS: 1804663-79-3) represents a multifaceted tool in modern chemical biology. Its applications span drug discovery, agrochemical development, and diagnostic imaging, with ongoing research continuing to uncover new possibilities. The compound's versatility and the recent methodological advances in its utilization underscore its growing importance in the field.